Cas no 143376-82-3 (6-bromo-N-(5-chloro-2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: 6-bromo-N-(5-chloro-2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 143376-82-3
• MF: C₁₇H₁₁BrClNO₃
• MW: 392.631142854691
• CID: 5324273
• Update Time: 2025-05-25

6-bromo-N-(5-chloro-2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxamide, 6-bromo-N-(5-chloro-2-methylphenyl)-2-oxo-
• 6-bromo-N-(5-chloro-2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C17H11BrClNO3/c1-9-2-4-12(19)8-14(9)20-16(21)13-7-10-6-11(18)3-5-15(10)23-17(13)22/h2-8H,1H3,(H,20,21)
• InChI Key： PHKOKPDPPSCLJZ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(Br)C=C2C=C1C(NC1=CC(Cl)=CC=C1C)=O

Additional information on 6-bromo-N-(5-chloro-2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide

6-Bromo-N-(5-Chloro-2-Methylphenyl)-2-Oxo-2H-Chromene-3-Carboxamide (CAS No. 143376-82-3)

The compound 6-bromo-N-(5-chloro-2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide, with the CAS registry number 143376-82-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of chromene derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a chromene ring system, which is a benzopyran derivative, with substituents that include a bromine atom at position 6, a chlorine atom at position 5 on the phenyl ring, and a methyl group at position 2. The carboxamide group at position 3 further enhances its functional diversity.

Recent studies have highlighted the importance of chromene derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The chromene scaffold is particularly appealing due to its ability to interact with various biological targets, such as protein kinases and transcription factors. The substitution pattern in 6-bromo-N-(5-chloro-2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide suggests that it may exhibit enhanced bioavailability and selectivity compared to other chromene derivatives.

The synthesis of this compound typically involves multi-step organic reactions, including Friedel-Crafts alkylation, oxidation, and amide formation. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both in vitro and in vivo studies. The use of advanced chromatographic techniques has also facilitated the isolation and characterization of this compound.

In terms of biological activity, 6-bromo-N-(5-chloro-2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide has shown promising results in preclinical models. For instance, studies have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis. Additionally, its antioxidant properties suggest that it could be used to combat oxidative stress-related disorders.

The methyl group at position 5 on the phenyl ring plays a crucial role in modulating the compound's pharmacokinetic properties. This substitution enhances lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets. Furthermore, the bromine atom at position 6 contributes to the compound's electronic properties, potentially influencing its interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to perform molecular docking studies on this compound. These studies have provided insights into its binding modes with various protein targets, such as cyclooxygenase (COX) enzymes and histone deacetylases (HDACs). The results indicate that the carboxamide group at position 3 is critical for forming hydrogen bonds with these enzymes, suggesting that it could be a key site for further optimization.

In conclusion, 6-bromo-N-(5-chloro-2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide represents a valuable addition to the arsenal of chromene-based compounds being explored for therapeutic applications. Its unique substitution pattern and favorable pharmacokinetic properties make it an attractive candidate for further research. As ongoing studies continue to uncover its full potential, this compound holds promise for addressing unmet medical needs in various disease areas.